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Proficiency testing (PT) is a critical component of quality assurance for newborn screening

laboratories, ensuring the accuracy and reliability of testing for rare but serious conditions like

Tyrosinemia Type I. For this specific disorder, the measurement of succinylacetone in dried

blood spots (DBS) is the primary and most specific biomarker. This guide provides a

comparative overview of the major proficiency testing programs available for succinylacetone

analysis, presenting performance data and detailed experimental protocols to aid researchers,

scientists, and drug development professionals in evaluating and implementing these essential

quality control measures.

The two most prominent providers of proficiency testing programs for succinylacetone in

newborn screening are the Newborn Screening Quality Assurance Program (NSQAP) operated

by the U.S. Centers for Disease Control and Prevention (CDC) and the European Research

Network for evaluation and improvement of screening, diagnostic methods and treatment of

inherited disorders of metabolism (ERNDIM). Both organizations offer schemes that allow

laboratories to assess their performance against their peers and established reference values.
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Feature
CDC Newborn Screening
Quality Assurance
Program (NSQAP)

European Research
Network for Inherited
Disorders of Metabolism
(ERNDIM)

Program Name
Biochemical Proficiency

Testing Program

Special Assays in Dried Blood

Spots

Analyte Succinylacetone (SUAC) Succinylacetone (SUAC)

Sample Type Dried Blood Spots (DBS) Dried Blood Spots (DBS)

Distribution Frequency Quarterly challenges[1]
Annual scheme with multiple

distributions

Reporting

Provides individual laboratory

performance reports and

summary reports.[2] Data

includes comparisons across

different analytical methods.[1]

Issues annual reports detailing

overall scheme performance,

including intra- and inter-

laboratory variation.[3][4]

Data Accessibility

Reports are available to

participating laboratories.

Some data is published in

peer-reviewed journals and

CDC reports.[1][5]

Annual reports are available

on the ERNDIM website.[3][4]

[6][7]

Performance Data from Proficiency Testing
Programs
ERNDIM: Special Assays in Dried Blood Spots Scheme
The ERNDIM annual reports for the "Special Assays in dried blood spots" scheme provide

valuable insights into the performance of laboratories measuring succinylacetone. The data

highlights the variability between different laboratories and methods.
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Year
Number of
Datasets Submitted

Mean Inter-
laboratory
Variation (CV) for
Succinylacetone

Mean Intra-
laboratory
Variation for All
Analytes

2023 112 67.3%[3] 10.2%[3]

2022 114

Not explicitly stated

for succinylacetone,

but overall mean inter-

lab variation for all

analytes was 34.36%

[4]

11.2%[4]

The high inter-laboratory coefficient of variation for succinylacetone underscores the challenges

in standardizing this measurement across different newborn screening laboratories.[3]

CDC NSQAP: Insights from Published Data
Data from the CDC's NSQAP has been instrumental in highlighting performance differences

between various analytical methods used by participating laboratories. A key observation has

been the analytic bias in succinylacetone recoveries between non-kit tandem mass

spectrometry methods and the widely used NeoBase™ kit.[5][8]

A study utilizing NSQAP proficiency testing data from 2009-2011 demonstrated that SUAC

recoveries from non-kit and NeoBase™ kit tandem mass spectrometry methods were markedly

different.[5] This discrepancy was significant enough to affect the clinical classification of PT

specimens, with some kit users reporting results as "within normal limits" for samples enriched

with 10–15 µmol/L of succinylacetone due to the use of high cutoff values.[5] These findings

emphasize the importance of method-specific reference ranges and careful evaluation of PT

results in the context of the analytical method used.

Experimental Protocols
Preparation of Dried Blood Spot Proficiency Testing
Materials (CDC NSQAP Method)
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The CDC's NSQAP prepares its dried blood spot PT materials in-house to ensure quality and

consistency.

Protocol:

Blood Source: Whole blood units collected in citrate phosphate dextrose adenine (CPDA-1)

are sourced from a regional blood bank.[8]

Hematocrit Adjustment: The hematocrit of the blood is adjusted to 50% by removing plasma.

[8]

Enrichment: For creating PT samples with elevated succinylacetone levels, a predetermined

quantity of an aqueous SUAC standard solution is added to the whole blood.[8] The SUAC

standard (4,6-dioxoheptanoic acid, 99.5% purity) can be sourced from suppliers like Sigma-

Aldrich.[8]

Spotting: The unenriched or enriched blood is then spotted onto filter paper cards to create

the dried blood spots.

Distribution: The prepared DBS materials are distributed to participating laboratories as

blind-coded samples.[9]

Analytical Method: Tandem Mass Spectrometry (MS/MS)
for Succinylacetone in DBS
The following is a representative protocol for the quantitative analysis of succinylacetone from

dried blood spots using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a

common method in newborn screening.[10]

Materials:

Dried blood spot punches (e.g., 3/16-inch)

Aqueous solution with deuterium-labeled succinylacetone as an internal standard (IS)

Reagents for oximation, extraction, and butylation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4557813/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4557813/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4557813/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4557813/
https://www.cdc.gov/mmwr/preview/mmwrhtml/rr6102a1.htm
https://pubmed.ncbi.nlm.nih.gov/16448836/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS system

Protocol:

Elution: A dried blood spot punch is eluted with an aqueous solution containing the

deuterium-labeled succinylacetone internal standard.[10]

Oximation: The succinylacetone and internal standard are oximated.[10]

Extraction and Butylation: The oximated compounds are then extracted and butylated.[10]

LC-MS/MS Analysis: The prepared sample is analyzed by LC-MS/MS. Quantitation is

achieved using selected reaction monitoring (SRM) of the transitions for succinylacetone and

its internal standard.[10] For example, monitoring the transitions m/z 212 to 156 for

succinylacetone and m/z 214 to 140 for the internal standard.[10]

Visualizing the Workflow and Pathway
Newborn Screening and Proficiency Testing Workflow
The following diagram illustrates the general workflow of newborn screening for Tyrosinemia

Type I and the integrated role of proficiency testing.
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Caption: Workflow of newborn screening for Tyrosinemia Type I and the proficiency testing

cycle.

Tyrosine Catabolism and the Role of Succinylacetone
This diagram illustrates the tyrosine catabolism pathway and the enzymatic block in

Tyrosinemia Type I that leads to the accumulation of succinylacetone.
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Caption: The tyrosine catabolism pathway and the defect in Tyrosinemia Type I.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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